Cas no 62149-35-3 (1-Nitro-4-(2,2,2-trifluoroethoxy)benzene)

• Product Name: 1-Nitro-4-(2,2,2-trifluoroethoxy)benzene
• CAS No: 62149-35-3
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD00077608
• CID: 456321
• PubChem ID: 2775769
• Update Time: 2025-04-19

1-Nitro-4-(2,2,2-trifluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-4-(2,2,2-trifluoroethoxy)-
• 1-Nitro-4-(2,2,2-trifluoroethoxy)benzene
• 1-NITRO-4-(2,2,2-TRIFLUORO-ETHOXY)-BENZENE
• 4-(2,2,2-TRIFLUOROETHOXY)NITROBENZENE
• SY131637
• EN300-100051
• AS-55104
• p-(2,2,2-trifluoroethoxy) nitrobenzene
• W16365
• DTXSID80379685
• CS-0206069
• p-(2,2,2-trifluroethoxy) nitrobenzene
• Z324908450
• SCHEMBL745595
• 4-(2,2,2-Trifluoroethoxy)-1-nitrobenzene
• AKOS000313630
• 62149-35-3
• MFCD00077608
• STK351199
• BBL040894
• DB-348527

• MDL： MFCD00077608
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)5-15-7-3-1-6(2-4-7)12(13)14/h1-4H,5H2
• InChI Key： PPYNEIXRXPMHLF-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 221.02998
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

1-Nitro-4-(2,2,2-trifluoroethoxy)benzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：